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Compound of Interest

Methyl 2-bromo-6-
Compound Name:

hydroxybenzoate
CAS No.: 113763-37-4
Cat. No.: B3030946

Get Quote

Compound Ildentification and Physicochemical
Properties

Methyl 2-bromo-6-hydroxybenzoate is an aromatic ester. Understanding its basic properties
is the first step in a thorough risk assessment. While comprehensive experimental data for this
specific compound is limited, key identifiers and predicted properties are summarized below.
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Property Value Source

CAS Number 113763-37-4 BLD Pharm[1]

Molecular Formula CsH7BrOs PubChem|[2]

Molecular Weight 231.04 g/mol PubChem|[2]

Predicted Density 1.433+0.06 g/cm3 ChemicalBook][3]

Predicted Boiling Point 141 °C @ 21 Torr ChemicalBook[3]
Likely a solid (crystal/powder) Inferred from similar

Physical Form
at room temperature compounds

Note: Some physical properties are predicted or inferred from related structures due to a lack of
specific experimental data for this exact CAS number.

Hazard Identification and Risk Assessment

A formal hazard classification for Methyl 2-bromo-6-hydroxybenzoate is not widely published.
However, by examining related bromo-hydroxybenzoate and bromo-methylbenzoate structures,
we can infer a likely hazard profile. This proactive approach, rooted in structure-activity
relationships, is a cornerstone of laboratory safety for novel compounds.

Data from a close structural isomer, methyl 2-bromo-5-hydroxybenzoate, indicates the following
GHS hazard statements are highly probable[2]:

e H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

Based on these inferred hazards, the primary risks during handling involve accidental contact
with skin and eyes, and inhalation of airborne powder.
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Inferred Hazard

GHS Classification

Potential Effects

Source of Analogy

Skin Irritation

Category 2 (Warning)

Redness, pain, or
inflammation upon

contact.[4]

Methyl 2-bromo-5-
hydroxybenzoate[2]

Eye Irritation

Category 2A
(Warning)

Serious irritation, pain,
watering, and

redness.[4]

Methyl 2-bromo-5-
hydroxybenzoate[2]

Respiratory Irritation

STOT SE Category 3
(Warning)

Coughing, shortness
of breath, irritation of
the throat and nasal

passages.[4][5]

Methyl 2-bromo-5-
hydroxybenzoate[2]

Acute Oral Toxicity

Category 4 (Warning)

Some related
compounds are
classified as harmful if
swallowed.[6] This
should be assumed as

a precaution.

Methyl 4-fluoro-3-
hydroxybenzoate[6]

Engineering Controls and Personal Protective
Equipment (PPE)

To mitigate the identified risks, a multi-layered approach combining engineering controls and

appropriate PPE is mandatory. The causality is simple: engineering controls provide the

primary barrier, while PPE offers essential secondary protection.

Engineering Controls

» Certified Chemical Fume Hood: All weighing and handling of solid Methyl 2-bromo-6-
hydroxybenzoate must be performed inside a certified chemical fume hood. This is the
most critical engineering control, as it prevents the inhalation of fine particulates and
contains any potential spills.[5][6][7]

o Safety Shower and Eyewash Station: Must be located in immediate proximity to the handling
area. Their accessibility is non-negotiable, as a 15-minute flush is the standard first aid
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response for skin or eye contact with irritants.[4][8]

Personal Protective Equipment (PPE)

The selection of PPE is dictated by the compound's irritant nature. The following workflow
illustrates the decision-making process.

(Assess Hazards)

Risk: Skin & Eye Irritation Risk: Respiratory Irritation
(H315, H319) (H335)

Mandatory PPE:
- Nitrile Gloves (min. 4 mil) Mandatory Control:
- Chemical Splash Goggles (ANSI Z87.1) - Use in Chemical Fume Hood
- Fully-Buttoned Lab Coat

Exposure Occurs
(Skin or Eye Contact)

Move to Safety Shower
| Eyewash Station

Flush with Water
(Minimum 15 Minutes)

Remove Contaminated Clothing
(While Flushing)

Seek Medical Attention

Click to download full resolution via product page
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Caption: Emergency Response for Skin and Eye Contact.

Spill and Fire Procedures

» Small Spills: For small powder spills within a fume hood, gently sweep up the material using
a dustpan and brush or a HEPA-filtered vacuum. Place the collected material and cleaning
tools into a sealed container for chemical waste disposal. [5][8]Decontaminate the area
afterward.

e Fire: The compound is likely combustible. [8]Use a dry chemical, COz, or foam extinguisher.
Fire may produce toxic fumes, including hydrogen bromide. [4]Firefighters should wear self-
contained breathing apparatus (SCBA). [4][8]

Disposal Considerations

All waste containing Methyl 2-bromo-6-hydroxybenzoate, including empty containers,
contaminated PPE, and spill cleanup materials, must be treated as hazardous chemical waste.

o Procedure: Dispose of contents and container to an approved waste disposal plant in
accordance with all local, state, and federal regulations. [4][5]Do not dispose of it down the
drain. [8]

Conclusion

While Methyl 2-bromo-6-hydroxybenzoate lacks a comprehensive, dedicated safety data
sheet, a robust safety protocol can be effectively established through risk assessment based
on structural analogy. By adhering to the engineering controls, PPE requirements, and handling
procedures detailed in this guide, researchers can work with this compound confidently and
safely. The foundation of laboratory safety lies not just in following rules, but in understanding
the rationale behind them.

References
e Apollo Scientific. (n.d.). Safety Data Sheet: METHYL 4-BROMO-2-FLUORO-6-

HYDROXYBENZOATE.
e TCI Chemicals. (2025, January 20). Safety Data Sheet: Methyl Bromoacetate.
o Fisher Scientific. (2010, May 10). Safety Data Sheet: Methyl 6-bromohexanoate.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL20149&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC392690250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC392690250&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC201047_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC201047_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC392690250&countryCode=US&language=en
https://www.benchchem.com/product/b3030946/docs?utm_src=pdf-body#methyl-2-bromo-6-hydroxybenzoate-safety-data-sheet-msds
https://store.apolloscientific.co.uk/storage/msds/PC201047_msds.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL20149&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC392690250&countryCode=US&language=en
https://www.benchchem.com/product/b3030946/docs?utm_src=pdf-body#methyl-2-bromo-6-hydroxybenzoate-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Thermo Fisher Scientific. (2025, October 24). Safety Data Sheet: 2-Bromo-6-methylbenzoic
acid.

ChemScene. (2025, October 24). Safety Data Sheet: methyl 4-fluoro-3-hydroxybenzoate.
Chem-Supply. (2017, October 25). Safety Data Sheet: METHYL 4-HYDROXY BENZOATE.
Fisher Scientific. (2025, December 18). Safety Data Sheet: Methyl Benzoate (Reagent).
Sigma-Aldrich. (2025, August 8). Safety Data Sheet: 2-Bromo-2-methylpropane.
ChemicalBook. (n.d.). Methyl 2-bromo-6-methylbenzoate CAS#: 99548-56-8.

TCI Chemicals. (n.d.). Safety Data Sheet: Methyl 2-Bromo-4-nitrobenzoate.

PubChem. (n.d.). Methyl 2-bromo-5-hydroxybenzoate.

BLD Pharm. (n.d.). Methyl 2-bromo-6-hydroxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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